3-cyclobutyl-2-methylpropan-1-ol
Overview
Description
3-Cyclobutyl-2-methylpropan-1-ol, also known as CBMP, is a cyclic alcohol that has attracted considerable attention for its potential applications in a variety of fields. It has been used in the synthesis of various compounds, and its unique structure enables it to act as a catalyst in certain reactions. CBMP has also been studied for its potential therapeutic applications, including its ability to act as an antioxidant and its potential to reduce inflammation.
Scientific Research Applications
3-cyclobutyl-2-methylpropan-1-ol has been studied for its potential applications in a variety of scientific research fields. It has been used as a catalyst in the synthesis of various compounds, including polymers and other organic molecules. It has also been studied for its potential therapeutic applications, including its ability to act as an antioxidant and its potential to reduce inflammation. In addition, this compound has been studied for its potential to act as a plasticizer, as well as its potential to be used in the production of biofuels.
Mechanism of Action
The exact mechanism of action of 3-cyclobutyl-2-methylpropan-1-ol is not yet fully understood. However, it is believed that this compound acts as an antioxidant by scavenging free radicals and scavenging reactive oxygen species. It is also believed that this compound acts as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been found to act as a plasticizer, which means that it can reduce the stiffness of polymers and other materials.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not yet been fully studied. However, it has been found to act as an antioxidant, which means that it can scavenge free radicals and reactive oxygen species. It has also been found to act as an anti-inflammatory agent, which means that it can reduce the production of pro-inflammatory cytokines. In addition, this compound has been found to act as a plasticizer, which means that it can reduce the stiffness of polymers and other materials.
Advantages and Limitations for Lab Experiments
The use of 3-cyclobutyl-2-methylpropan-1-ol in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is readily available. In addition, it is a relatively stable compound, which makes it suitable for use in a variety of laboratory settings. However, there are also some limitations to the use of this compound in laboratory experiments. For example, it has been found to be relatively insoluble in water, which can make it difficult to use in certain experiments. In addition, it has been found to be relatively unstable in the presence of light and oxygen, which can limit its use in certain experiments.
Future Directions
The potential applications of 3-cyclobutyl-2-methylpropan-1-ol are still being explored, and there are a number of potential future directions for research. For example, further research could be conducted into its potential therapeutic applications, including its ability to act as an antioxidant and its potential to reduce inflammation. In addition, further research could be conducted into its potential to act as a plasticizer or its potential to be used in the production of biofuels. Finally, further research could be conducted into its potential to be used as a catalyst in the synthesis of various compounds.
Synthesis Methods
3-cyclobutyl-2-methylpropan-1-ol can be synthesized in a variety of ways, including the use of Grignard reagents and the use of organometallic reagents. In the Grignard reaction, an alkyl halide is reacted with a Grignard reagent to form a carbocation intermediate, which then reacts with a nucleophile to form the desired product. In the organometallic reaction, an organometallic reagent is reacted with a nucleophile to form the desired product. Both of these methods can be used to synthesize this compound in a laboratory setting.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-cyclobutyl-2-methylpropan-1-ol can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclobutane", "2-methylpropan-1-ol", "Sodium hydride (NaH)", "Bromine (Br2)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Sodium sulfate (Na2SO4)", "Methanol (CH3OH)", "Diethyl ether (Et2O)" ], "Reaction": [ "Step 1: Bromination of cyclobutane with Br2 in the presence of light and heat to yield 1,2-dibromocyclobutane", "Step 2: Treatment of 1,2-dibromocyclobutane with NaH in Et2O to form cyclobutene", "Step 3: Addition of 2-methylpropan-1-ol to cyclobutene in the presence of HCl to give 3-cyclobutyl-2-methylpropene", "Step 4: Reduction of 3-cyclobutyl-2-methylpropene with NaBH4 in methanol to produce 3-cyclobutyl-2-methylpropan-1-ol", "Step 5: Purification of the product by extraction with NaOH and drying with Na2SO4" ] } | |
CAS RN |
1602840-41-4 |
Molecular Formula |
C8H16O |
Molecular Weight |
128.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
